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Compound of Interest

Compound Name: 6-Chloro-2,2'-bipyridine

Cat. No.: B082679

A Technical Guide to the Safe Handling of 6-Chloro-
2,2'-bipyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling precautions,
and emergency procedures for 6-Chloro-2,2'-bipyridine (CAS No: 13040-77-2). Adherence to
these guidelines is critical to ensure personal safety and maintain the integrity of research
activities.

Chemical Identification and Physical Properties

6-Chloro-2,2'-bipyridine is a halogenated heterocyclic compound used in chemical synthesis
and research. Its fundamental properties are summarized below.
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Property Data Reference
CAS Number 13040-77-2 [1112]
Molecular Formula C10H7CIN2 [1][2]
Molecular Weight 190.63 g/mol [11[2]
Synonyms 6-chloro-2,2'-bipyridyl [11[3]
Solubility oS(Z;Jhtly soluble (2.3 g/L at 25 2]

Hazard Identification and GHS Classification

6-Chloro-2,2'-bipyridine is classified as a hazardous substance. The following tables detail its
GHS classification and associated hazard and precautionary statements.

Table 2.1: GHS Hazard Classification[1]

Classification Category
Acute toxicity, Oral 4

Skin irritation 2

Serious eye irritation 2A

Specific target organ toxicity — single exposure 3

Signal Word: Warning[1]
Pictograms:
e wialt text

Table 2.2: Hazard (H) and Precautionary (P) Statements[1]
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Code Statement

H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.
H335 May cause respiratory irritation.

Avoid breathing

P261 _
dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.
Do not eat, drink or smoke when using this
P270
product.
280 Wear protective gloves/protective clothing/eye
protection/face protection.
P301+P317 IF SWALLOWED: Get medical help.
P302+P352 IF ON SKIN: Wash with plenty of water.
IF INHALED: Remove person to fresh air and
P304+P340 )
keep comfortable for breathing.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
P405 Store locked up.
Dispose of contents/container to an approved
P501

waste disposal plant.

Experimental Protocols and Handling

Strict adherence to established protocols is mandatory when handling 6-Chloro-2,2'-
bipyridine to minimize exposure and prevent accidents.

Engineering Controls
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» Ventilation: Always handle this chemical in a well-ventilated area. Use a certified chemical
fume hood to prevent inhalation of dust or vapors.[4][5] Ensure that eyewash stations and
safety showers are readily accessible and in close proximity to the workstation.[6]

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific task.
The following table outlines the minimum required protection.

Protection Type Specification Reference

Wear chemical safety goggles
or a face shield that is tested
Eye/Face and approved under [5][6]
government standards such as
NIOSH (US) or EN 166 (EU).

Wear impervious clothing and
a lab coat. Chemical-resistant
gloves (e.g., nitrile) must be

Skin worn. Inspect gloves before [415]
use and use proper removal
techniques to avoid skin

contact.

If engineering controls are
insufficient or for emergency

Respiratory situations, use a NIOSH/MSHA  [7]
or European Standard EN 149

approved respirator.

Safe Handling Protocol

o Preparation: Before use, review the Safety Data Sheet (SDS).[8] Ensure all necessary PPE
is available and in good condition.

o Handling: Avoid contact with skin, eyes, and clothing.[9] Prevent the formation of dust and
aerosols.[5] Do not eat, drink, or smoke in the work area.[1]
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» Weighing/Transfer: Conduct any weighing or transfer operations within a chemical fume
hood or a ventilated balance enclosure.

» Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling, before breaks, and at the end of the workday.[1][5] Decontaminate all work
surfaces after use.

Storage Conditions

o Store in a cool, dry, and well-ventilated place.[9]
o Keep the container tightly closed to prevent moisture contamination.[1]
» Store locked up in an area accessible only to authorized personnel.[1]

» Store away from incompatible materials such as strong oxidizing agents.[9]

Emergency and First Aid Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

Table 4.1: First Aid Measures
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Exposure Route

Protocol

Reference

Inhalation

Move the victim to fresh air. If
breathing is difficult, administer
oxygen. If the victim is not
breathing, provide artificial
respiration. Seek immediate

medical attention.

[1](6]

Skin Contact

Immediately remove all
contaminated clothing. Wash
the affected area with plenty of
soap and water. If skin irritation

occurs, get medical help.

[1]14]

Eye Contact

Rinse cautiously and
thoroughly with plenty of water
for at least 15 minutes, holding
the eyelids open. Remove
contact lenses if present and
easy to do. Consult a

physician.

[5]

Ingestion

Rinse mouth with water. Do
NOT induce vomiting. Never
give anything by mouth to an
unconscious person. Get

immediate medical help.

[1]5]

Accidental Release Measures (Spill Protocol)

e Evacuate: Evacuate non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated.

» Contain: Prevent the spill from entering drains or waterways.

e Protect: Wear full personal protective equipment, including respiratory protection.[4]
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e Clean-up: Carefully sweep up the solid material, avoiding dust generation, and place it into a
suitable, labeled container for disposal.[9] Use non-sparking tools.[9]

o Decontaminate: Clean the spill area thoroughly.

e Dispose: Dispose of the contaminated waste in accordance with local, state, and federal
regulations.[9]

Disposal Considerations

Chemical waste must be handled and disposed of properly to prevent environmental
contamination.

o Waste Treatment: Dispose of surplus and non-recyclable solutions by contacting a licensed
professional waste disposal service.[5]

o Container Disposal: Dispose of contaminated containers as unused product. Do not reuse
empty containers.

o Regulations: All disposal practices must be in accordance with applicable federal, state, and
local regulations.[9]

Workflow for Safe Chemical Handling

The following diagram illustrates the logical workflow for safely managing 6-Chloro-2,2'-
bipyridine in a laboratory setting, from initial planning through to final disposal.
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Caption: Workflow for the safe handling of 6-Chloro-2,2'-bipyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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